BE“GHE Foundational & Exploratory

Check Availability & Pricing

Allylpentafluorobenzene CAS number and
molecular structure.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allylpentafluorobenzene

Cat. No.: B155225

An In-depth Technical Guide to
Allylpentafluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of allylpentafluorobenzene, a
versatile fluorinated organic compound. It covers its fundamental chemical properties,
molecular structure, and its applications as a building block in the synthesis of various
compounds, particularly in the fields of pharmaceuticals and materials science.

Chemical Identity and Properties

Allylpentafluorobenzene is a colorless liquid characterized by a pentafluorinated benzene
ring attached to an allyl group. Its unique electronic and steric properties, conferred by the
fluorine atoms, make it a valuable reagent in organic synthesis.

Molecular Structure:
e Molecular Formula: CoHsFs
e Linear Formula: CeFsCH2CH=CH:

« SMILES: C=CCC1=C(F)C(F)=C(F)C(F)=C1F
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CAS Number:
e 1736-60-3[1][2]

The physical and chemical properties of allylpentafluorobenzene are summarized in the table
below for easy reference.

Property Value

Molecular Weight 208.13 g/mol [3][4]

Boiling Point 148-149 °CJ[2]

Density 1.358 g/mL at 25 °C[2]
Refractive Index (n20/D) 1.427

Flash Point 43 °C (109.4 °F) - closed cup
Appearance Clear, colorless liquid[2]

Synthesis of Allylpentafluorobenzene: An
Experimental Protocol

Allylpentafluorobenzene can be synthesized via a cross-coupling reaction. The following is a
representative experimental protocol based on the reaction of a pentafluorophenyl Grignard
reagent with an allyl halide.

Objective: To synthesize allylpentafluorobenzene from bromopentafluorobenzene and allyl
bromide.

Materials:
e Magnesium turnings
e Anhydrous diethyl ether

o Bromopentafluorobenzene
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e Allyl bromide

¢ lodine crystal (as an initiator)

e Saturated aqueous ammonium chloride solution
e Anhydrous magnesium sulfate

» Standard laboratory glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon
supply)

Procedure:
o Preparation of the Grignard Reagent:

o In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen inlet, place magnesium turnings.

o Add a small crystal of iodine.

o Add a solution of bromopentafluorobenzene in anhydrous diethyl ether dropwise from the
dropping funnel to the magnesium turnings.

o The reaction is initiated by gentle heating. Once the reaction starts, the addition of
bromopentafluorobenzene is continued at a rate that maintains a gentle reflux.

o After the addition is complete, the mixture is refluxed for an additional hour to ensure
complete formation of the pentafluorophenylmagnesium bromide.

e Cross-Coupling Reaction:
o Cool the Grignard reagent to O °C in an ice bath.

o Add a solution of allyl bromide in anhydrous diethyl ether dropwise to the stirred Grignard
reagent.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.
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o Work-up and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Separate the organic layer, and extract the aqueous layer with diethyl ether.

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate.

o Filter and concentrate the solution under reduced pressure to remove the solvent.

o The crude product is then purified by fractional distillation to yield pure
allylpentafluorobenzene.

Applications in Research and Development

Allylpentafluorobenzene is a key intermediate in the synthesis of more complex molecules
due to the reactivity of both the allyl group and the pentafluorophenyl ring.

o Pharmaceutical and Agrochemical Synthesis: The pentafluorophenyl group can enhance the
metabolic stability and bioavailability of drug candidates.[5] The allyl group provides a
reactive handle for further chemical modifications.

o Materials Science: It is used in the development of fluorinated polymers and coatings, which
often exhibit enhanced thermal stability and chemical resistance.[5]

¢ Synthetic Chemistry: The electron-withdrawing nature of the pentafluorophenyl ring
influences the reactivity of the allyl group, and the ring itself is susceptible to nucleophilic
aromatic substitution, allowing for the introduction of various functional groups.

Visualization of the Synthesis Pathway

The following diagram illustrates the synthetic workflow for allylpentafluorobenzene via a
Grignard reaction.
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Caption: Synthesis of Allylpentafluorobenzene via Grignard Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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